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Compound of Interest

Compound Name: AMXT-1501 tetrahydrochloride

Cat. No.: B8081543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of AMXT-1501 for use in a research setting. AMXT-1501 is a novel and potent

inhibitor of the polyamine transport system, crucial for cell growth, differentiation, and

proliferation.[1] It is frequently investigated in combination with ornithine decarboxylase (ODC)

inhibitors like difluoromethylornithine (DFMO) to synergistically target polyamine metabolism in

cancer cells.[2][3][4][5] Proper preparation of stock solutions is critical for ensuring

experimental accuracy and reproducibility.

Physicochemical Properties of AMXT-1501
Tetrahydrochloride
A summary of the key physicochemical properties of AMXT-1501 tetrahydrochloride is

provided below. This information is essential for accurate stock solution preparation.
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Property Value Source

Molecular Formula C₃₂H₇₂Cl₄N₆O₂ [6]

Molecular Weight 714.77 g/mol [6][7]

Appearance Off-white to light yellow solid [6]

Purity ≥98.0% [8]

CAS Number 2444815-84-1 [6]

Solubility Data
AMXT-1501 tetrahydrochloride has distinct solubility profiles in common laboratory solvents.

The selection of a solvent should be based on the specific requirements of the downstream

experiment. For cellular assays, the final concentration of solvents like DMSO should be kept

low (typically <0.5%) to avoid cytotoxicity.[9]

Solvent
Solubility
(mg/mL)

Molar
Solubility (mM)

Notes Source

Water (H₂O) 83.33 mg/mL 116.58 mM

Requires

sonication to

dissolve.

[6]

DMSO ≥ 100 mg/mL ≥ 139.90 mM
Soluble in

DMSO.
[8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Water
This protocol describes the preparation of a 10 mM aqueous stock solution of AMXT-1501
tetrahydrochloride.

Materials:

AMXT-1501 tetrahydrochloride powder
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Sterile, nuclease-free water (H₂O)

Analytical balance

Weigh paper or boat

Microcentrifuge tubes or sterile conical tubes

Pipettes and sterile filter tips

Vortex mixer

Bath sonicator

Sterile syringe filter (0.22 µm)

Procedure:

Pre-weighing Preparation: Ensure all equipment is clean and calibrated. Work in a clean

environment, such as a laminar flow hood, to maintain sterility.

Calculate Required Mass: Use the following formula to determine the mass of AMXT-1501

required: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM solution:

Mass (mg) = 10 mM × 1 mL × 714.77 g/mol / 1000 = 7.1477 mg

Weighing: Carefully weigh out the calculated amount of AMXT-1501 tetrahydrochloride
powder onto weigh paper and transfer it to a sterile conical or microcentrifuge tube.

Solvent Addition: Add the desired volume of sterile water to the tube containing the powder.

Dissolution: Vortex the solution vigorously. To aid dissolution, place the tube in a bath

sonicator and sonicate until the solid is completely dissolved.[6][7] This step is crucial for

aqueous preparations.
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Sterilization: If the stock solution is intended for cell culture experiments, it must be sterile-

filtered. Draw the solution into a sterile syringe, attach a 0.22 µm sterile filter, and dispense

the filtered solution into a new sterile tube.[6][10]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes.[6][9]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended in the storage table

below.

Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing AMXT-1501 stock

solutions.
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Caption: Workflow for preparing AMXT-1501 stock solutions.
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Example Stock Solution Calculations
This table provides pre-calculated masses of AMXT-1501 tetrahydrochloride needed to

prepare stock solutions of common concentrations.

Desired Concentration Volume Mass Required (mg)

1 mM 1 mL 0.715 mg

5 mM 1 mL 3.574 mg

10 mM 1 mL 7.148 mg

1 mM 5 mL 3.574 mg

5 mM 5 mL 17.87 mg

10 mM 5 mL 35.74 mg

Table adapted from MedChemExpress data.[6]

Storage and Stability
Proper storage is essential to maintain the stability and activity of AMXT-1501.

Form
Storage
Temperature

Stability
Period

Notes Source

Powder -20°C 3 years

Store sealed,

away from

moisture and

light.

[7]

In Solvent -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[6][10]

In Solvent -80°C 6 months

Preferred for

long-term

solution storage.

[6][10]
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Mechanism of Action: Polyamine Pathway Inhibition
AMXT-1501 functions by blocking the transport of extracellular polyamines (e.g., putrescine,

spermidine, spermine) into the cell. Cancer cells often compensate for the inhibition of

endogenous polyamine synthesis (e.g., by DFMO) by increasing the uptake of external

polyamines.[4][5] By combining AMXT-1501 with DFMO, both the synthesis and uptake

pathways are blocked, leading to a significant depletion of intracellular polyamines. This dual

targeting results in G1 cell cycle arrest and induction of apoptosis, making it a promising anti-

cancer strategy.[4][5][11]

Polyamine Metabolism & Transport

Cell Membrane

Ornithine

Ornithine
Decarboxylase (ODC)

Intracellular
Polyamines

(Putrescine, Spermidine)

Synthesis

Cell Proliferation
& Survival

Apoptosis

Polyamine
Transporter

Uptake

Extracellular Polyamines

Uptake

DFMOAMXT-1501

Combination
Treatment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pure.psu.edu/en/publications/amxt-1501-a-novel-polyamine-transport-inhibitor-synergizes-with-d/
https://pubmed.ncbi.nlm.nih.gov/23457004/
https://pure.psu.edu/en/publications/amxt-1501-a-novel-polyamine-transport-inhibitor-synergizes-with-d/
https://pubmed.ncbi.nlm.nih.gov/23457004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7881014/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: AMXT-1501 and DFMO dual-targeting of the polyamine pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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